Cas no 1021109-01-2 (2,5-dimethoxy-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide
• CAS No: 1021109-01-2
• MF: C₂₀H₂₂N₄O₅S
• MW: 430.477483272552
• CID: 5954897
• PubChem ID: 42144124
• Update Time: 2025-05-17

2,5-dimethoxy-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide
• AKOS024501837
• 2,5-dimethoxy-N-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]benzenesulfonamide
• 1021109-01-2
• F5230-1132
• VU0493656-1
• 2,5-dimethoxy-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide

• Inchi： 1S/C20H22N4O5S/c1-28-16-4-6-18(29-2)19(14-16)30(26,27)22-10-3-13-24-20(25)7-5-17(23-24)15-8-11-21-12-9-15/h4-9,11-12,14,22H,3,10,13H2,1-2H3
• InChI Key： QCAJFXRHRXYEFW-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NCCCN1C(C=CC(C2C=CN=CC=2)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 430.13109099g/mol
• Monoisotopic Mass: 430.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 119Ų

Additional information on 2,5-dimethoxy-N-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide

Compound CAS No. 1021109-01-2: 2,5-Dimethoxy-N-{3-[6-Oxo-3-(Pyridin-4-Yl)-1,6-Dihydropyridazin-1-Yl]Propyl}Benzene-1-Sulfonamide

Introduction: The compound CAS No. 1021109-01-2, known as 2,5-dimethoxy-N-{3-[6-oxo-3-(pyridin-4-y l)-1,6-dihydropyridazin-1-y l]propyl}benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has been the focus of recent studies due to its unique chemical structure and promising biological properties.

Chemical Structure and Synthesis: The molecular structure of this compound is characterized by a sulfonamide group attached to a benzene ring with two methoxy substituents at the 2 and 5 positions. The sulfonamide moiety is further connected to a propyl chain that terminates in a dihydropyridazine ring system substituted with a pyridine group at position 4 and an oxo group at position 6. This complex structure allows for diverse interactions and reactivity.

Recent Research Findings: Recent studies have highlighted the potential of this compound in pharmacological applications. For instance, researchers have investigated its role as a kinase inhibitor, demonstrating its ability to modulate key signaling pathways in cancer cells. Additionally, its selectivity for certain receptors has made it a candidate for drug development targeting neurodegenerative diseases.

Bioactivity and Mechanism: The bioactivity of CAS No. 1021109-01-2 is attributed to its ability to interact with specific protein targets through hydrogen bonding and hydrophobic interactions facilitated by its functional groups. Preclinical studies have shown that it exhibits potent inhibitory effects on enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent.

Applications in Drug Development: Given its promising pharmacological profile, this compound has been explored in the context of developing novel therapeutic agents. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

Safety and Toxicology: Initial toxicological assessments indicate that CAS No. 1021109-01-2 has a favorable safety profile with minimal adverse effects at therapeutic doses. However, further long-term studies are required to fully understand its toxicity profile and ensure safe clinical use.

Environmental Impact: The environmental impact of this compound has also been considered in recent evaluations. Studies suggest that it degrades efficiently under aerobic conditions, reducing the risk of bioaccumulation in aquatic systems.

Future Directions: Ongoing research is focused on optimizing the synthesis of CAS No. 1021